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Compound of Interest

Compound Name:

Methyl 4-

(hydroxymethyl)cyclohexanecarbo

xylate

Cat. No.: B077218 Get Quote

This technical guide provides a comprehensive overview of methyl 4-
(hydroxymethyl)cyclohexanecarboxylate, a versatile bifunctional molecule of interest to

researchers, scientists, and professionals in drug development and materials science. This

document details its chemical properties, synthesis, and potential applications, with a focus on

its isomeric forms.

Physicochemical Properties
Methyl 4-(hydroxymethyl)cyclohexanecarboxylate is a cyclohexane derivative characterized

by the presence of both a hydroxymethyl and a methyl ester functional group. These

functionalities provide a basis for its utility as a versatile building block in organic synthesis. The

compound exists as cis and trans isomers, with the trans isomer being of particular interest for

stereoselective synthesis.[1]

Table 1: CAS Numbers for Methyl 4-(hydroxymethyl)cyclohexanecarboxylate and its

Isomers
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Isomer CAS Number

trans-Methyl 4-

(hydroxymethyl)cyclohexanecarboxylate
110928-44-4

cis-Methyl 4-

(hydroxymethyl)cyclohexanecarboxylate
110928-45-5

Methyl 4-hydroxy-1-methylcyclohexane-1-

carboxylate
87787-05-1

cis-Methyl 4-hydroxycyclohexanecarboxylate 3618-03-9

Table 2: Physical and Chemical Properties of trans-Methyl 4-
(hydroxymethyl)cyclohexanecarboxylate

Property Value

Molecular Formula C₉H₁₆O₃

Molecular Weight 172.22 g/mol [1]

Appearance Colorless to Pale-yellow Solid or Liquid[2]

Boiling Point 250.7°C[1]

Density 1.059 g/cm³[1]

Solubility
Soluble in organic solvents like ether and

alcohol; insoluble in water.[1]

Storage Inert atmosphere, 2-8°C[2][3]

Synthesis and Experimental Protocols
The primary route for synthesizing methyl 4-(hydroxymethyl)cyclohexanecarboxylate
involves the hydrogenation of methyl 4-(hydroxymethyl)benzoate.[1] This process saturates the

benzene ring to yield the desired cyclohexane derivative.

Experimental Protocol: Hydrogenation of Methyl 4-(hydroxymethyl)benzoate
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Substrate Preparation: The starting material, methyl 4-(hydroxymethyl)benzoate, is prepared

via the esterification of 4-(hydroxymethyl)benzoic acid.[1]

Hydrogenation Reaction:

Catalyst: 5-10 wt% Palladium on carbon (Pd/C) or Raney nickel.[1]

Solvent: Ethanol or Tetrahydrofuran (THF).[1]

Conditions: The reaction is typically carried out under a high pressure of hydrogen gas

(10–50 bar).[1]

Temperature: 80–120°C.[1]

Duration: 12–24 hours.[1]

Purification: Following the reaction, the catalyst is filtered off, and the solvent is removed

under reduced pressure. The crude product can be purified by distillation or chromatography

to yield methyl 4-(hydroxymethyl)cyclohexanecarboxylate.
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Synthesis of Methyl 4-(hydroxymethyl)cyclohexanecarboxylate.

Applications and Biological Relevance
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Methyl 4-(hydroxymethyl)cyclohexanecarboxylate serves as a crucial intermediate in the

synthesis of more complex molecules.[1] Its bifunctional nature, with both a hydroxyl and an

ester group, allows for selective chemical modifications.

A significant application is its use as a precursor for the synthesis of tranexamic acid

derivatives.[1] Tranexamic acid is an antifibrinolytic agent, and its derivatives are explored for

various therapeutic applications. The synthesis involves converting the hydroxymethyl group

into a primary amine.[1]
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Synthetic pathway to Tranexamic Acid Derivatives.

While the direct biological activity of methyl 4-(hydroxymethyl)cyclohexanecarboxylate is

not extensively documented, its derivatives are of significant interest in pharmaceutical
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research.[1] The hydroxymethyl group can undergo metabolic transformations, potentially

leading to active metabolites that interact with biological targets.[1]

In materials science, this compound is utilized as a building block for polymers, such as

polyurethane foams, where it can enhance properties like flexibility and durability.[1]

Safety and Handling
Methyl 4-(hydroxymethyl)cyclohexanecarboxylate is classified as an irritant.[2] Standard

laboratory safety protocols should be followed, including the use of personal protective

equipment. It is advisable to handle the compound in a well-ventilated area and to avoid

breathing dust, fume, gas, mist, vapors, or spray.[4] The compound should be stored in a dry,

inert atmosphere at 2-8°C.[2][3]
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Recommended safe handling workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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